2-(2-Fluorophenyl)cyclopropan-1-amine
Overview
Description
2-(2-Fluorophenyl)cyclopropan-1-amine, also known as fluoroamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that affects the central nervous system and has been the subject of numerous scientific studies.
Mechanism of Action
The exact mechanism of action of 2-(2-Fluorophenyl)cyclopropan-1-amineamine is not fully understood, but it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and attention.
Biochemical and Physiological Effects:
Fluoroamphetamine has been shown to have a number of biochemical and physiological effects on the body. It can increase heart rate and blood pressure, as well as cause vasoconstriction and bronchodilation. It can also increase body temperature and suppress appetite.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-Fluorophenyl)cyclopropan-1-amineamine in lab experiments is its potency and selectivity for certain neurotransmitter systems. This allows researchers to study specific effects on the brain and behavior. However, its potential for abuse and addiction must be taken into account, and caution should be exercised when handling and administering the compound.
Future Directions
There are many possible future directions for research on 2-(2-Fluorophenyl)cyclopropan-1-amineamine. Some potential areas of study include its effects on different brain regions and neurotransmitter systems, its potential as a treatment for certain psychiatric disorders, and its potential for abuse and addiction liability.
In conclusion, 2-(2-Fluorophenyl)cyclopropan-1-amine is a synthetic compound that has been extensively studied in scientific research. It has been shown to have potent stimulant effects on the central nervous system and can affect mood, motivation, and attention. While it has many potential applications in research, caution must be exercised due to its potential for abuse and addiction.
Synthesis Methods
The synthesis of 2-(2-Fluorophenyl)cyclopropan-1-amine involves the reaction of 2-Fluorophenylcyclopropanone with ammonia in the presence of a reducing agent. The resulting product is a white crystalline powder that can be purified through recrystallization.
Scientific Research Applications
Fluoroamphetamine has been used extensively in scientific research to study the effects of stimulants on the brain and behavior. It has been shown to increase alertness, concentration, and mood, as well as improve cognitive performance in certain tasks.
properties
IUPAC Name |
2-(2-fluorophenyl)cyclopropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FN/c10-8-4-2-1-3-6(8)7-5-9(7)11/h1-4,7,9H,5,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIOFMQVJOFSLSH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluorophenyl)cyclopropan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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